Cas no 622789-47-3 ((2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-chlorobenzoate)

• Product Name: (2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-chlorobenzoate
• CAS No: 622789-47-3
• MF: C₂₀H₁₁ClO₅
• MW: 366.751344919205
• CID: 5417506
• Update Time: 2025-06-25

(2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-chlorobenzoate Chemical and Physical Properties

Names and Identifiers

• [(2Z)-2-(furan-2-ylmethylidene)-3-oxo-1-benzofuran-6-yl] 2-chlorobenzoate
• Benzoic acid, 2-chloro-, 2-(2-furanylmethylene)-2,3-dihydro-3-oxo-6-benzofuranyl ester
• (2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-chlorobenzoate

• Inchi： 1S/C20H11ClO5/c21-16-6-2-1-5-14(16)20(23)25-13-7-8-15-17(11-13)26-18(19(15)22)10-12-4-3-9-24-12/h1-11H
• InChI Key： WWOOPDCUXBWGCZ-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=CO3)C(=O)C2=CC=1)(=O)C1=CC=CC=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on (2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-chlorobenzoate

The Compound CAS No. 622789-47-3: A Comprehensive Overview

The compound with CAS No. 622789-47-3, known as (2Z)-2-(furan-2-yl)methylidene-3-oxo-2,3-dihydro-1-benzofuran-6-yl 2-chlorobenzoate, is a highly specialized organic compound with a complex structure and intriguing chemical properties. This compound has garnered significant attention in the scientific community due to its unique molecular architecture and potential applications in various fields, including pharmacology, materials science, and organic synthesis.

Furan, a key component of this compound, is a heterocyclic aromatic compound with a five-membered ring containing one oxygen atom. The presence of furan in the structure contributes to the compound's stability and reactivity. Recent studies have highlighted the importance of furan derivatives in medicinal chemistry, particularly in the development of bioactive molecules with anti-inflammatory and antioxidant properties.

The benzofuran moiety in this compound further enhances its structural complexity. Benzofuran is a fused bicyclic system consisting of a benzene ring and a furan ring. This arrangement imparts unique electronic properties to the molecule, making it an attractive candidate for various chemical reactions. Researchers have explored the use of benzofuran derivatives in drug design, particularly for targeting specific biological pathways.

The chlorobenzoate group attached to the benzofuran framework adds another layer of functionality to this compound. Chlorine atoms are known for their electron-withdrawing effects, which can influence the reactivity and solubility of the molecule. Recent advancements in synthetic chemistry have enabled the precise control of such substituents, leading to improved yields and selectivity in chemical reactions.

One of the most fascinating aspects of this compound is its Z-isomerism, which arises from the configuration around the double bond between the furan and benzofuran moieties. The Z configuration plays a crucial role in determining the molecule's stereochemistry and biological activity. Studies have shown that stereochemistry can significantly impact drug efficacy, making this aspect critical for further research.

Recent research has focused on understanding the bioavailability and metabolism of compounds like CAS No. 622789-47-3. Advanced analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, have provided valuable insights into their pharmacokinetic profiles. These studies are essential for evaluating their potential as therapeutic agents or precursors in drug development.

In terms of applications, this compound has shown promise in antioxidant studies due to its ability to scavenge free radicals. Free radicals are highly reactive species that can cause oxidative damage to biomolecules, leading to various diseases such as cancer and neurodegenerative disorders. The development of effective antioxidants is therefore a critical area of research.

Furthermore, the synthesis of CAS No. 622789-47-3 involves a series of intricate chemical reactions, including coupling reactions and oxidation steps. These processes require precise control over reaction conditions to ensure high yields and product purity. Innovations in catalytic systems have significantly improved the efficiency of such reactions, paving the way for large-scale production.

The structural uniqueness of this compound also makes it an interesting candidate for materials science applications. For instance, its aromaticity and conjugation could be exploited in designing advanced materials with specific electronic or optical properties. Researchers are actively exploring such possibilities in fields like organic electronics and photonics.

In conclusion, CAS No. 622789-47-3 represents a remarkable example of modern organic chemistry's capabilities. Its complex structure, rich functional groups, and diverse applications make it a subject of ongoing scientific investigation. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.